Cas no 2230803-69-5 (2-(difluoromethyl)oxolane-2-carboxylic acid)

• Product Name: 2-(difluoromethyl)oxolane-2-carboxylic acid
• CAS No: 2230803-69-5
• MF: C₆H₈F₂O₃
• MW: 166.122729301453
• CID: 5213537
• PubChem ID: 137965594
• Update Time: 2025-05-19

2-(difluoromethyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)oxolane-2-carboxylic acid

• Inchi： 1S/C6H8F2O3/c7-4(8)6(5(9)10)2-1-3-11-6/h4H,1-3H2,(H,9,10)
• InChI Key： HZVIQYJMIHJNRQ-UHFFFAOYSA-N
• SMILES： O1CCCC1(C(F)F)C(O)=O

Additional information on 2-(difluoromethyl)oxolane-2-carboxylic acid

2-(Difluoromethyl)oxolane-2-carboxylic Acid: A Comprehensive Overview

2-(Difluoromethyl)oxolane-2-carboxylic acid (CAS No. 2230803-69-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique difluoromethyl and oxolane functionalities, offers a range of applications and potential uses in the development of novel drugs and materials.

The difluoromethyl group is a key feature of this compound, known for its ability to modulate the physicochemical properties of molecules. This group can enhance the metabolic stability, lipophilicity, and bioavailability of drug candidates, making it an attractive moiety in drug design. Recent studies have highlighted the importance of difluoromethylated compounds in improving the pharmacokinetic profiles of various therapeutic agents.

The oxolane ring, on the other hand, provides structural rigidity and conformational constraints that can influence the binding affinity and selectivity of molecules to their target receptors. This structural feature is particularly valuable in the design of ligands for G protein-coupled receptors (GPCRs) and other protein targets. The combination of the difluoromethyl group and the oxolane ring in 2-(difluoromethyl)oxolane-2-carboxylic acid offers a unique set of properties that can be leveraged in various chemical and biological contexts.

In terms of synthetic accessibility, 2-(difluoromethyl)oxolane-2-carboxylic acid can be prepared through a series of well-established synthetic routes. One common approach involves the reaction of an appropriate aldehyde with a difluoromethylating agent, followed by cyclization to form the oxolane ring. The carboxylic acid functionality can then be introduced through standard carboxylation reactions. These synthetic methods are robust and scalable, making 2-(difluoromethyl)oxolane-2-carboxylic acid readily available for further research and development.

The biological activity of 2-(difluoromethyl)oxolane-2-carboxylic acid has been explored in several studies. One notable application is its use as a building block in the synthesis of potent inhibitors for various enzymes and receptors. For example, derivatives of this compound have shown promising activity as inhibitors of serine proteases, which are involved in numerous physiological processes and diseases. The ability to fine-tune the structure through functional group modifications allows for the optimization of potency and selectivity.

In addition to its potential as a drug candidate, 2-(difluoromethyl)oxolane-2-carboxylic acid has also found applications in materials science. The unique combination of functional groups makes it suitable for use in the development of advanced materials with tailored properties. For instance, it can be incorporated into polymers to enhance their thermal stability and mechanical strength. This versatility extends its utility beyond traditional pharmaceutical applications.

The safety profile of 2-(difluoromethyl)oxolane-2-carboxylic acid is another important consideration. Preclinical studies have indicated that this compound exhibits low toxicity and good biocompatibility when used at appropriate concentrations. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials or commercialization.

In conclusion, 2-(difluoromethyl)oxolane-2-carboxylic acid (CAS No. 2230803-69-5) is a promising compound with a wide range of potential applications in both pharmaceutical research and materials science. Its unique combination of difluoromethyl and oxolane functionalities offers valuable opportunities for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern chemistry and biology.